Cas no 334942-13-1 (Thiomorpholine, 4-(4-piperidinyl)-, 1-oxide)
334942-13-1 structure
Product Name:Thiomorpholine, 4-(4-piperidinyl)-, 1-oxide
CAS No:334942-13-1
MF:C9H18N2OS
MW:202.317020893097
CID:1457992
Update Time:2024-08-23
Thiomorpholine, 4-(4-piperidinyl)-, 1-oxide Chemical and Physical Properties
Names and Identifiers
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- Thiomorpholine, 4-(4-piperidinyl)-, 1-oxide
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- Inchi: 1S/C9H18N2OS/c12-13-7-5-11(6-8-13)9-1-3-10-4-2-9/h9-10H,1-8H2
- InChI Key: FSDXFFWHLGYFSV-UHFFFAOYSA-N
- SMILES: N1(C2CCNCC2)CCS(=O)CC1
Computed Properties
- Exact Mass: 202.11414
- Monoisotopic Mass: 202.114
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.6A^2
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- Boiling Point: 388.3±42.0 °C(Predicted)
- PSA: 32.34
- pka: 10.18±0.10(Predicted)
Thiomorpholine, 4-(4-piperidinyl)-, 1-oxide Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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